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Compound of Interest

Compound Name: Stavudine sodium

Cat. No.: B1139156 Get Quote

Essential Safety and Handling Guide for
Stavudine Sodium
This guide provides crucial safety and logistical information for laboratory professionals

handling Stavudine sodium. It outlines the necessary personal protective equipment (PPE),

procedural handling guidance, and disposal plans to ensure a safe laboratory environment.

Health Hazards and Toxicological Information
Stavudine is a synthetic thymidine nucleoside analog active against the Human

Immunodeficiency Virus (HIV). While therapeutically effective, it presents several hazards in a

laboratory setting. It is harmful if swallowed and causes serious eye irritation.[1] Prolonged or

repeated exposure may cause damage to organs, including the blood, liver, and peripheral

nervous system.[2] Stavudine is also suspected of causing genetic defects and may damage

fertility or the unborn child.[1][3]

Physical and Chemical Properties
Stavudine is a white to off-white, crystalline powder.[2] It is soluble in water and has a

molecular weight of 224.2 g/mol .[4]
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Property Data

Molecular Formula C10H12N2O4

Molecular Weight 224.21 g/mol [5]

Appearance White to off-white, crystalline powder[2]

Solubility in Water Approximately 83 mg/mL at 23°C[4]

Oral LD50 (rat) 4 g/kg[1][5]

Oral LD50 (mouse) 1 g/kg[1]

Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment must be worn when handling

Stavudine sodium.[6][7][8]

Eye and Face Protection: Use safety glasses or chemical safety goggles tested and

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]

[5]

Skin Protection:

Gloves: Wear chemical-resistant, impervious gloves that have been inspected prior to use.

[3][5] Use proper glove removal technique to avoid skin contact.[5] For some procedures,

such as handling compromised oral dosage forms or topical administration, double gloving

is recommended.[6][7]

Body Protection: A fully-buttoned lab coat is required.[3] For tasks with a higher risk of

exposure, such as administering injectable forms, a gown resistant to hazardous drug

permeability is necessary.[6][7]

Respiratory Protection: If engineering controls are insufficient to keep airborne contamination

below occupational exposure limits, or when weighing and diluting the neat chemical, a

NIOSH-approved respirator should be worn.[3][9] For opening capsules or crushing pills

when an oral dose is not available, an N95 respirator is recommended.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/msds/stavudine.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1620209.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2002/20412S017.pdf
https://cdn.caymanchem.com/cdn/msds/14975m.pdf
https://www.chemicalbook.com/msds/stavudine.pdf
https://cdn.caymanchem.com/cdn/msds/14975m.pdf
https://www.benchchem.com/product/b1139156?utm_src=pdf-body
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.camberpharma.com/wp-content/uploads/2020/08/Stavudine_Capsules_SDS.pdf
https://www.chemicalbook.com/msds/stavudine.pdf
https://www.camberpharma.com/wp-content/uploads/2020/08/Stavudine_Capsules_SDS.pdf
https://www.chemicalbook.com/msds/stavudine.pdf
https://www.chemicalbook.com/msds/stavudine.pdf
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://www.camberpharma.com/wp-content/uploads/2020/08/Stavudine_Capsules_SDS.pdf
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://www.camberpharma.com/wp-content/uploads/2020/08/Stavudine_Capsules_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Stavudine
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage Procedures
Engineering Controls: Handle Stavudine sodium in a well-ventilated area.[3] Local exhaust

ventilation is preferred to control the contaminant at its source.[2] For procedures that may

generate dust or aerosols, use a biological safety cabinet.[6][7]

Safe Handling Practices:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][5]

Avoid formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[2]

Clean equipment and work surfaces with a suitable detergent or solvent after use.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[5][10]

Keep the container tightly closed.[1][5]

The recommended storage temperature is -20°C for the pure substance.[5] Commercially

available capsules should be stored at a controlled room temperature between 15°C and

30°C.[9]

Spill Management and Disposal Plan
A spill kit should be readily available where Stavudine sodium is handled.[11]

Spill Cleanup Protocol:

Evacuate the area and notify others.

Wear appropriate PPE, including respiratory protection, gloves, a gown, and eye protection.

Dampen the solid spill material with water to prevent dust formation.[9]
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Use absorbent paper dampened with water to pick up any remaining material.[9]

Transfer the dampened material and absorbent paper into a suitable, sealed container for

disposal.[5][9]

Wash all contaminated surfaces with a soap and water solution.[9]

Do not re-enter the contaminated area until it has been verified as clean by a safety officer.

[9]

Stavudine Sodium Spill Occurs
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Caption: Workflow for handling a Stavudine sodium spill.

Waste Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[5]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]
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Keep Stavudine sodium in suitable, closed containers for disposal.[5]

Do not let the product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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